Cas no 698367-29-2 (5-Fluoro-1-benzothiophene-2-carbaldehyde)

5-Fluoro-1-benzothiophene-2-carbaldehyde is a fluorinated benzothiophene derivative featuring a reactive aldehyde functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of the fluorine substituent enhances its electronic properties, making it valuable for modulating reactivity and binding affinity in medicinal chemistry applications. The aldehyde group allows for further derivatization through condensation, reduction, or nucleophilic addition reactions. Its well-defined structure and high purity make it suitable for precise synthetic applications, including the construction of heterocyclic scaffolds and ligand design.

5-Fluoro-1-benzothiophene-2-carbaldehyde structure

698367-29-2 structure

Product Name:5-Fluoro-1-benzothiophene-2-carbaldehyde

CAS No:698367-29-2

MF:C₉H₅FOS

MW:180.198804616928

MDL:MFCD15529706

CID:1073516

PubChem ID:49757465

Update Time:2025-07-28

5-Fluoro-1-benzothiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-1-benzothiophene-2-carbaldehyde
- 5-fluorobenzo[b]thiophene-2-carbaldehyde
- 5-fluorobenzo[b]thiophene-2-carboxaldehyde
- AG-L-24126
- CTK5D1429
- FE-0738
- fluorobenzothiophenecarbaldehyde
- RP10873
- AKOS006337065
- FT-0681973
- CS-0367088
- GNZOCQQFVGXLLK-UHFFFAOYSA-N
- DTXSID50677761
- 698367-29-2
- SCHEMBL793305
- J-517544
- DB-123988
- MDL： MFCD15529706
- Inchi： 1S/C9H5FOS/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-5H
- InChI Key： GNZOCQQFVGXLLK-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CC2C=C(C=CC1=2)F

Computed Properties

Exact Mass: 180.00455
Monoisotopic Mass: 180.00451411g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 45.3Å²

Experimental Properties

PSA: 17.07

5-Fluoro-1-benzothiophene-2-carbaldehyde Security Information

HazardClass：IRRITANT

5-Fluoro-1-benzothiophene-2-carbaldehyde Pricemore >>

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